5-bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 5-bromo-2-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H17BrN4O/c18-15-8-14(9-19)17(21-10-15)22-7-1-2-13(11-22)12-23-16-3-5-20-6-4-16/h3-6,8,10,13H,1-2,7,11-12H2
• InChI Key: VNCNAOBRTXEWHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=C(C=N2)Br)C#N)COC3=CC=NC=C3
• Molecular Formula: C17H17BrN4O
• Molecular Weight: 373.2 g/mol
• CAS No.: 2640897-65-8

Description

The compound “5-bromo-2-{3-[(pyridin-4-yloxy)methyl]piperidin-1-yl}pyridine-3-carbonitrile” is a complex organic molecule that contains several functional groups and structural features. It has a pyridine ring, which is a six-membered ring with one nitrogen atom, similar to benzene. The pyridine ring is substituted with a bromine atom, a carbonitrile group, and a piperidine ring through an ether linkage.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Unfortunately, without specific data or an experimental study, it’s difficult to provide a detailed analysis of its molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the bromine atom could be involved in substitution reactions, and the ether linkage could be cleaved under acidic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions. Unfortunately, without specific data, it’s difficult to provide a detailed analysis of these properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery. Without specific studies or data on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some general precautions that should be taken while handling it include avoiding inhalation, ingestion, or contact with skin and eyes.

Future Directions

The future research directions for a compound like this could involve studying its synthesis, properties, and potential applications. It could be investigated for use in various fields such as medicinal chemistry, materials science, or as a building block for more complex molecules.